Cas no 5979-27-1 (Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1))

• Product Name: Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1)
• CAS No: 5979-27-1
• MF: C₁₆H₁₀N₃NaO₈S
• MW: 427.320673465729
• CID: 373965
• PubChem ID: 135750074
• Update Time: 2025-04-19

Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1)
• sodium 3-[(1,5-dihydroxy-2-naphthyl)azo]-4-hydroxy-5-nitrobenzenesulphonate
• C.I. Mordant Black 51
• Chrome Black PBG
• Diamond Black SP
• Mordant Black 51
• Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-,sodium salt(1:1)
• EINECS 227-782-8
• 5979-27-1
• NS00046259
• sodium;3-[(1,5-dihydroxynaphthalen-2-yl)diazenyl]-4-hydroxy-5-nitrobenzenesulfonate
• Sodium 3-((1,5-dihydroxy-2-naphthyl)azo)-4-hydroxy-5-nitrobenzenesulphonate

• Inchi： 1S/C16H11N3O8S.Na/c20-14-3-1-2-10-9(14)4-5-11(15(10)21)17-18-12-6-8(28(25,26)27)7-13(16(12)22)19(23)24;/h1-7,20-22H,(H,25,26,27);/q;+1/p-1/b18-17+;
• InChI Key： MLJAXWJCHOAYFH-ZAGWXBKKSA-M
• SMILES： S(C1C=C(C(=C(C=1)/N=N/C1=CC=C2C(=CC=CC2=C1O)O)O)[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 427.00900
• Monoisotopic Mass: 427.00863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 938
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 118
• XLogP3: nothing
• Topological Polar Surface Area: 190

Experimental Properties

• PSA: 196.81000
• LogP: 4.78830